Cas no 887214-38-2 ((2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-hydroxy-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one)

(2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-hydroxy-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one structure

887214-38-2 structure

Product Name:(2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-hydroxy-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one

CAS No:887214-38-2

MF:C₂₂H₂₃NO₅

MW:381.421726465225

CID:5860178

PubChem ID:7197994

Update Time:2023-11-21

(2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-hydroxy-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

- (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-3-oxo-7-(pyrrolidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate
- 3(2H)-Benzofuranone, 2-[(2,4-dimethoxyphenyl)methylene]-6-hydroxy-7-(1-pyrrolidinylmethyl)-
- 887214-38-2
- AKOS002289206
- SR-01000017747-1
- SR-01000017747
- (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
- F1860-0375
- (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one
- (Z)-2-(2,4-dimethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one
- (2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-hydroxy-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one
- Inchi： 1S/C22H23NO5/c1-26-15-6-5-14(19(12-15)27-2)11-20-21(25)16-7-8-18(24)17(22(16)28-20)13-23-9-3-4-10-23/h5-8,11-12,24H,3-4,9-10,13H2,1-2H3
- InChI Key： BAOXFNGOHXVGSA-UHFFFAOYSA-N
- SMILES： O1C2=C(CN3CCCC3)C(O)=CC=C2C(=O)C1=CC1=CC=C(OC)C=C1OC

Computed Properties

Exact Mass: 381.15762283g/mol
Monoisotopic Mass: 381.15762283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 588
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 68.2Å²

(2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-hydroxy-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1860-0375-2μmol	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1860-0375-5μmol	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1860-0375-10μmol	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1860-0375-20μmol	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1860-0375-1mg	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1860-0375-2mg	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1860-0375-3mg	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1860-0375-4mg	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1860-0375-5mg	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1860-0375-10mg	(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one	887214-38-2	90%+	10mg	$79.0	2023-05-17